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Compound of Interest

Compound Name: Trialuminium pentanickel

Cat. No.: B15446520

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mechanical properties of two nickel aluminide
intermetallic compounds, AI3Ni5 and Ni3Al. The information presented herein is curated from
experimental and theoretical studies to offer an objective performance analysis, aiding in
material selection for high-temperature structural applications.

Quantitative Mechanical Properties

The mechanical properties of AI3Ni5 and Ni3Al are summarized in the table below. It is critical
to note that the data for AI3Ni5 are derived from theoretical calculations (first-principles
studies), while the data for Ni3Al are based on experimental measurements. This distinction is

crucial for interpreting the comparison.
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Mechanical Property

AI3Ni5 (Theoretical) Ni3Al (Experimental)

> 1200 MPa (for fine-grained,

Tensile Yield Strength Not Available o
~1 pum grain size)[1]
Varies with grain size;
) ) ) generally lower increase than
Ultimate Tensile Strength Not Available ] _ )
yield strength with grain
refinement.[1]
) ) ~30% (for fine-grained, ~1 um
Elongation to Fracture Not Available

grain size)[1]

Hardness

~20% lower in disordered FCC
Not Available phase compared to ordered
L12 phase.[2]

Indistinguishable between

Young's Modulus Not Available ordered and disordered
phases.[2]

Bulk Modulus 162 GPa Not Available

Shear Modulus Not Available Not Available

Ductility/Brittleness

Can exhibit brittleness, but
ductility is significantly
Ductile improved by grain refinement

and control of atomic ordering.

[1](2]

Crystal Structure

) L12 (ordered face-centered
Orthorhombic _
cubic)

Crystal Structure

The distinct crystal structures of AI3Ni5 and Ni3Al fundamentally influence their mechanical

behavior.
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Crystal Structures of AI3Ni5 and Ni3Al

AI3Ni5
Orthorhombic

Different Crystal Symmetry

Ni3Al
L12 (Ordered FCC)

Click to download full resolution via product page
Fig. 1: A diagram illustrating the different crystal structures of AI3Ni5 and Ni3Al.

Experimental Protocols

The following sections detail the methodologies for key experiments used to determine the
mechanical properties of intermetallic compounds like Ni3Al. While specific experimental data
for AI3NI5 is not available, similar protocols would be employed for its characterization.

Tensile Testing

Objective: To determine the tensile yield strength, ultimate tensile strength, and elongation to
fracture of the material.

Methodology:

e Specimen Preparation: Thin strips of the intermetallic alloy with varying grain sizes are
prepared. This often involves processes like cold rolling followed by specific heat treatments
to achieve desired microstructures. The dimensions of the test specimens are precisely
measured.

o Testing Apparatus: A universal testing machine (UTM) is used to apply a uniaxial tensile load
to the specimen at a constant strain rate.

e Procedure:

o The specimen is securely mounted in the grips of the UTM.
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o

o

[e]

An extensometer is attached to the specimen's gauge section to accurately measure
elongation.

The tensile test is initiated at a controlled, constant crosshead speed.

The load and displacement data are continuously recorded until the specimen fractures.

o Data Analysis:

o

The engineering stress is calculated by dividing the applied load by the original cross-
sectional area of the specimen.

The engineering strain is calculated by dividing the change in length by the original gauge
length.

A stress-strain curve is plotted from the collected data.

Tensile Yield Strength (TYS): Determined as the stress at which the material begins to
deform plastically. For materials without a distinct yield point, the 0.2% offset method is
often used.

Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before
necking and fracture.

Elongation to Fracture: The percentage increase in length of the specimen after fracture,
which is a measure of ductility.

Hardness Testing

Objective: To measure the material's resistance to localized plastic deformation, such as

scratching or indentation.

Methodology:

e Specimen Preparation: The surface of the material is polished to a smooth, flat finish to

ensure accurate indentation.
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o Testing Apparatus: A nanoindenter or a microhardness tester is used. These instruments
employ a precisely shaped indenter tip (e.g., Berkovich or Vickers) that is pressed into the
material's surface with a known load.

e Procedure:

[e]

The specimen is placed on the testing stage.

o

The indenter is brought into contact with the specimen's surface.

[¢]

A predetermined load is applied for a specific duration (dwell time).

The load is then removed.

[¢]

o Data Analysis:
o The dimensions (area or depth) of the resulting indentation are measured.

o The hardness value is calculated based on the applied load and the indentation size. For
nanoindentation, hardness and elastic modulus can be determined from the load-
displacement curve.

Discussion and Comparison

The available data highlights a significant difference in the current understanding of AI3Ni5 and
Ni3Al Ni3Al has been extensively studied due to its importance in high-temperature
applications, such as in nickel-based superalloys. Experimental studies have shown that the
mechanical properties of Ni3Al are highly dependent on its microstructure, particularly grain
size and the degree of atomic ordering.[1][2] Fine-grained Ni3Al exhibits a remarkable
combination of high tensile yield strength and significant ductility.[1] The ability to tailor its
properties through processing makes it a versatile material.

In contrast, the mechanical properties of AI3Ni5 are primarily understood through theoretical
calculations. These first-principles studies predict that AI3Ni5 is a ductile material with a high
bulk modulus. However, the lack of experimental validation means that its practical
performance remains to be confirmed. The orthorhombic crystal structure of AI3Ni5 is less
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symmetric than the L1 structure of Ni3Al, which could imply more complex deformation
mechanisms.

Logical Relationship of Material Properties

The following diagram illustrates the logical flow from material synthesis to the determination of
mechanical properties.
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Fig. 2: Workflow from material synthesis to property determination.
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Conclusion

In summary, Ni3Al is a well-characterized intermetallic with experimentally proven high strength
and good ductility, particularly in its fine-grained form. Its mechanical properties can be
effectively manipulated through processing. AI3Ni5, while theoretically predicted to be ductile,
requires experimental investigation to validate its mechanical properties and assess its
potential for structural applications. Future research should focus on the synthesis and
experimental characterization of AI3Ni5 to provide a more direct and comprehensive
comparison with Ni3Al.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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